Cas no 135333-25-4 (2-bromo-2-methoxypropiophenone)

• Product Name: 2-bromo-2-methoxypropiophenone
• CAS No: 135333-25-4
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• MDL: MFCD09907713
• CID: 900632
• Update Time: 2026-04-29

2-bromo-2-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-bromo-2-methoxypropiophenone
• 2-BROMO-2’-METHOXYPROPIOPHENONE
• 2-bromo-2-methoxy-1-phenylpropan-1-one
• 2-Brom-1-(2-methoxy-phenyl)-propan-1-on
• 2-bromo-1-(2-methoxy-phenyl)-propan-1-one
• 2-Bromo-2'-methoxylpropiophenone
• 2-bromo-2'-methoxypropiophenone

• MDL： MFCD09907713

Computed Properties

• Exact Mass: 241.99400

Experimental Properties

• PSA: 26.30000
• LogP: 2.66130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-bromo-2-methoxypropiophenone

2-Bromo-2-Methoxypropiophenone: A Comprehensive Overview

2-Bromo-2-methoxypropiophenone, also known by its CAS number 135333-25-4, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a bromine atom, a methoxy group, and a ketone functional group attached to a phenyl ring. Its chemical formula is C10H11BrO2, and it has a molecular weight of 264.17 g/mol.

The synthesis of 2-bromo-2-methoxypropiophenone typically involves multi-step reactions, often starting from phenylacetone derivatives. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound, minimizing side reactions and improving yields. Researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize the production process, making it more environmentally friendly and cost-effective.

2-Bromo-2-methoxypropiophenone has garnered attention in the pharmaceutical industry due to its potential as an intermediate in drug development. Its bromine atom makes it a valuable substrate for nucleophilic substitution reactions, which are crucial in creating bioactive molecules. For instance, studies have shown that this compound can be transformed into various heterocyclic structures with promising pharmacological properties.

In the field of materials science, 2-bromo-2-methoxypropiophenone has been utilized as a building block for the synthesis of advanced polymers and organic materials. Its ability to undergo polymerization under specific conditions has led to the development of novel materials with tailored mechanical and electronic properties. Recent research highlights its role in creating stimuli-responsive polymers that can adapt to environmental changes, such as temperature or pH levels.

The chemical stability of 2-bromo-2-methoxypropiophenone is another factor contributing to its widespread use. Studies have demonstrated that it exhibits good thermal stability up to 150°C, making it suitable for high-temperature applications. Additionally, its resistance to hydrolysis under mild conditions ensures its usability in aqueous environments.

In terms of spectroscopic analysis, 2-bromo-2-methoxypropiophenone has been thoroughly studied using techniques such as NMR and IR spectroscopy. These studies have provided insights into its molecular conformation and intermolecular interactions, which are essential for understanding its reactivity and behavior in different chemical systems.

The environmental impact of 2-bromo-2-methoxypropiophenone has also been a topic of recent research. Studies indicate that it undergoes biodegradation under specific microbial conditions, reducing its persistence in the environment. This information is critical for assessing its safety and sustainability in industrial applications.

In conclusion, 2-bromo-2-methoxypropiophenone, with its CAS number 135333-25-4, stands as a vital compound in modern chemistry due to its diverse applications and unique chemical properties. Ongoing research continues to uncover new avenues for its use, solidifying its importance in both academic and industrial settings.